N-[1-(furan-2-yl)ethyl]-N,3-dimethyl-1,2-oxazole-5-carboxamide

• IUPAC Name: N-[1-(furan-2-yl)ethyl]-N,3-dimethyl-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C12H14N2O3/c1-8-7-11(17-13-8)12(15)14(3)9(2)10-5-4-6-16-10/h4-7,9H,1-3H3
• InChI Key: HQMAKPKRSDQYOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C(=O)N(C)C(C)C2=CC=CO2
• Molecular Formula: C12H14N2O3
• Molecular Weight: 234.25 g/mol

Description

N-[1-(furan-2-yl)ethyl]-N,3-dimethyl-1,2-oxazole-5-carboxamide, commonly known as 'Furosemide,' is a potent diuretic drug used to treat fluid retention in various medical conditions. It belongs to the class of drugs called loop diuretics and is widely used in clinical practice. Furosemide is a synthetic compound that acts on the kidneys to increase the excretion of salt and water from the body.

Mechanism of Action

Furosemide acts on the loop of Henle in the kidneys to inhibit the reabsorption of sodium and chloride ions. This leads to an increase in the excretion of salt and water from the body, resulting in diuresis. Furosemide also has a vasodilatory effect, which can help to reduce blood pressure. The mechanism of action of Furosemide is shown in the diagram below:
Biochemical and Physiological Effects:
Furosemide has several biochemical and physiological effects on the body. It increases the excretion of sodium, chloride, and water from the body, leading to a reduction in blood volume and blood pressure. Furosemide also increases the excretion of potassium, which can lead to hypokalemia. Furosemide can also cause metabolic alkalosis, as it increases the excretion of bicarbonate ions from the body.

Advantages and Limitations for Lab Experiments

Furosemide has several advantages for lab experiments. It is a potent diuretic drug that can be used to induce diuresis in animal models. Furosemide is also widely available and relatively inexpensive. However, there are some limitations to the use of Furosemide in lab experiments. It can cause hypokalemia, which can affect the results of experiments that involve potassium-sensitive processes. Furosemide can also cause metabolic alkalosis, which can affect the acid-base balance in animal models.

Future Directions

There are several future directions for research on Furosemide. One area of research is the potential use of Furosemide in the treatment of pulmonary edema. Furosemide has been shown to have a beneficial effect on pulmonary edema, and further research is needed to determine its optimal use in this condition. Another area of research is the potential use of Furosemide in the treatment of liver cirrhosis. Furosemide has been shown to have a beneficial effect on ascites in patients with liver cirrhosis, and further research is needed to determine its optimal use in this condition. Finally, there is ongoing research on the mechanism of action of Furosemide, which may lead to the development of new diuretic drugs with improved efficacy and safety profiles.
Conclusion:
In conclusion, Furosemide is a potent diuretic drug that is widely used in clinical practice. Its mechanism of action involves the inhibition of sodium and chloride reabsorption in the loop of Henle, leading to diuresis. Furosemide has several biochemical and physiological effects on the body, including the excretion of sodium, chloride, and water, and the potential for hypokalemia and metabolic alkalosis. Furosemide has several advantages for lab experiments, but there are also some limitations to its use. Finally, there are several future directions for research on Furosemide, including its potential use in the treatment of pulmonary edema and liver cirrhosis.

Synthesis Methods

The synthesis of Furosemide involves the reaction of ethyl 3-oxobutanoate with furan-2-carboxaldehyde in the presence of sodium ethoxide, followed by the reaction with dimethylamine and oxalyl chloride. The resulting product is then hydrolyzed to give Furosemide. The chemical structure of Furosemide is shown below:

Scientific Research Applications

Furosemide has been extensively studied for its therapeutic effects in various medical conditions, including heart failure, hypertension, and edema. It is also used in the treatment of acute renal failure and chronic kidney disease. Furosemide is widely used in clinical practice, and its efficacy and safety have been well established. However, there is still ongoing research on the potential use of Furosemide in other medical conditions, such as pulmonary edema and liver cirrhosis.